2-({5-[(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl]-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C22H19FN6O4S/c1-33-17-4-2-3-16(11-17)29-18(9-15-10-19(30)26-21(32)25-15)27-28-22(29)34-12-20(31)24-14-7-5-13(23)6-8-14/h2-8,10-11H,9,12H2,1H3,(H,24,31)(H2,25,26,30,32)
• InChI Key: ODYCHHSQCILETB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H19FN6O4S
• Molecular Weight: 482.5 g/mol
• CAS No.: 852048-96-5

Description

2-({5-[(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl]-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H19FN6O4S and its molecular weight is 482.49. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of the compound F0648-0375 is Signal Transducer and Activator of Transcription 3 (Stat3) . Stat3 is a protein that plays a crucial role in many cellular processes such as cell growth and apoptosis, and is involved in a variety of diseases including cancer and inflammation .

Mode of Action

F0648-0375 acts as an inhibitor of Stat3 . It blocks the protein-protein interactions required for Stat3 dimerization . Dimerization is a process where two Stat3 proteins bind together, which is a necessary step for Stat3 activation . By inhibiting this process, F0648-0375 prevents the activation of Stat3, thereby modulating the cellular processes controlled by this protein .

Biochemical Pathways

The inhibition of Stat3 affects several biochemical pathways. One of the key pathways is the IL-6/Stat3 signaling pathway . This pathway is involved in the regulation of immune response, inflammation, and hematopoiesis . By inhibiting Stat3, F0648-0375 can modulate these processes .

Result of Action

The inhibition of Stat3 by F0648-0375 has shown to have significant effects on the cellular level. It has been found to significantly inhibit the expression of IL-6, a target of Stat3, and RANKL, a cytokine essential for osteoclastogenesis . In an in vivo study, F0648-0375 significantly inhibited arthritis development without apparent adverse effects .